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Compound of Interest

Compound Name: Valine sodium salt
CAS No.: 34241-42-4
Cat. No.: B13816589
Get Quote
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Executive Summary

In the landscape of biopharmaceutical development, the physicochemical state of amino acids
dictates their utility in formulation and synthesis. While L-Valine (free acid) is a ubiquitous
component of cell culture media and peptide therapeutics, its Sodium Salt (Sodium L-Valinate)
offers distinct solubility and pH profiles that solve specific formulation challenges.

This guide provides a definitive technical analysis of Valine Sodium Salt, moving beyond basic
catalog data to explore its synthesis, critical quality attributes (CQAS), and application logic in
drug development.

Chemical Identity & Physicochemical
Specifications[1][2][3]1[4][5][6]

The transition from zwitterionic L-Valine to its anionic sodium salt form fundamentally alters its
solvation shell and protonation state. Below are the validated specifications for the biologically
active L-isomer.
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Table 1: Core Chemical Data

Parameter Specification

Chemical Name Sodium (S)-2-amino-3-methylbutanoate
Common Name L-Valine Sodium Salt

CAS Number 34241-42-4

Molecular Weight 139.13 g/mol

Molecular Formula

Appearance White to off-white crystalline powder

Highly soluble in water (> free acid);

Solubility )
Hygroscopic

pH (10% ag. soln) Alkaline (~9.5 - 10.5)

SMILES CC(C)C(=0)[O-].[Na+]

Scientist’s Note: Do not confuse this with Valine Hydrochloride (CAS 24621-70-3). The
hydrochloride is acidic and used to solubilize the amine, the sodium salt is alkaline and used to

solubilize the carboxylate.

Synthesis & Manufacturing Protocol

The production of high-purity Valine Sodium Salt is not merely a mixing step; itis a
stoichiometric neutralization that requires precise pH control to prevent racemization or
degradation.

Reaction Mechanism

The synthesis utilizes an acid-base neutralization where Sodium Hydroxide (NaOH)
deprotonates the carboxylic acid moiety of L-Valine.
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Laboratory-Scale Synthesis Protocol

Prerequisites: Calibrated pH meter, lyophilizer, 0.22 um filtration unit.

» Stoichiometric Calculation: Calculate exact molar equivalents. For 10g (85.3 mmol) of L-
Valine, use 85.3 mmol of NaOH.

 Dissolution: Dissolve L-Valine in minimal ultrapure water (Milli-Q, 18.2 MQ).
e Neutralization:
o Slowly add 1.0 M NaOH solution dropwise under constant stirring.

o Critical Control Point: Monitor pH. The target endpoint is typically pH 10.0-10.5. Do not
overshoot > pH 11.0 to minimize racemization risk.

« Clarification: Filter the solution through a 0.22 um PVDF membrane to remove particulates
and endotoxins.

e Isolation:
o Preferred: Lyophilization (Freeze-drying) to produce a fluffy, instantly soluble powder.

o Alternative: Rotary evaporation followed by crystallization from ethanol/ether (though
sodium salts often form oils/gums; lyophilization is superior).

o Storage: Product is hygroscopic. Store in a desiccator at -20°C.

Manufacturing Workflow Diagram
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Figure 1: Step-by-step synthesis workflow for high-purity Valine Sodium Salt.

Applications in Drug Development[1][4][7][8]

Why choose the sodium salt over the free acid? The decision is driven by solubility
thermodynamics and formulation pH targets.

Enhanced Solubility in Media Formulation

L-Valine (free acid) has a solubility of approximately 88 g/L at 20°C. In concentrated fed-batch
cell culture media, amino acids can crash out of solution.

e The Sodium Advantage: The ionic lattice of the sodium salt breaks down much more readily
in water, allowing for hyper-concentrated stock solutions (>200 g/L) without requiring heat or
aggressive agitation.

pH Buffering and Adjustment

In parenteral formulations where the API is acidic, adding L-Valine free acid (pl ~6.0) might
lower the pH further or require additional buffer.

» Application: Use Valine Sodium Salt as a dual-function excipient: it provides the essential
nutrient (Valine) while simultaneously acting as a mild alkalizing agent to adjust the
formulation pH into the physiological range (7.2—-7.4).

Pharmaceutical Salt Screening

In "Salt Switching" strategies, sodium valinate can be used as a counter-ion source. If a drug
candidate is a weak acid, reacting it with sodium valinate can yield the sodium salt of the drug
+ free valine, potentially altering the drug's dissolution rate.

Analytical Characterization & Quality Control

To ensure the integrity of the salt form, standard amino acid analysis is insufficient (it detects
Valine, not the Sodium association).

Self-Validating Purity Protocol
e ldentity (IR/NMR):
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o H-NMR (

). Confirm the chemical shift of the

-proton. The deprotonation of the carboxyl group causes a distinct upfield shift compared
to the free acid.

o Sodium Identification: Flame photometry or lon Chromatography (IC) must confirm
equimolar Na+ presence.

e Chiral Purity (HPLC):

o Column: Chiralpak ZWIX(+) or equivalent.

o Mobile Phase: MeOH/Acetonitrile with acidic modifier.

o Limit: D-Valine < 0.1%. (Critical, as alkaline synthesis conditions can induce racemization).
o Water Content (Karl Fischer):

o Due to hygroscopicity, water content is a critical stability indicator. Expect >2% if not
handled in a glovebox.

QC Decision Logic
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Figure 2: Quality Control decision tree for validating Valine Sodium Salt batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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